Cas no 101968-05-2 (Methyl 2-ethyl-4-methylpent-2-enoate)

• Product Name: Methyl 2-ethyl-4-methylpent-2-enoate
• CAS No: 101968-05-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1131414
• PubChem ID: 71332705
• Update Time: 2025-04-20

Methyl 2-ethyl-4-methylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-ethyl-4-methylpent-2-enoate
• 101968-05-2
• DTXSID90761097

• Inchi： 1S/C9H16O2/c1-5-8(6-7(2)3)9(10)11-4/h6-7H,5H2,1-4H3
• InChI Key： UUBGGHKRCUMMSD-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)=CC(C)C)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3